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Compound of Interest

Compound Name: WEHI-150

Cat. No.: B12414118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability and storage of

WEHI-150, a potent DNA interstrand crosslinking agent. Adherence to these guidelines is

crucial for ensuring the compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of WEHI-150 upon receipt?

A: Immediately upon receipt, it is recommended to store the solid form of WEHI-150 under

conditions specified in the Certificate of Analysis (CofA). While specific public data is limited, for

structurally similar compounds, storage at -20°C is common practice to ensure long-term

stability.

Q2: What is the recommended solvent for preparing WEHI-150 stock solutions?

A: The solubility of WEHI-150 has been noted in organic solvents. For laboratory use,

preparing stock solutions in dimethyl sulfoxide (DMSO) is a standard procedure for compounds

of this class.

Q3: How should I store WEHI-150 stock solutions?

A: Aliquot the WEHI-150 stock solution into single-use volumes and store them at -20°C or

-80°C to minimize freeze-thaw cycles, which can contribute to degradation.
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Q4: What is the stability of WEHI-150 in aqueous solutions?

A: WEHI-150 is an analogue of mitoxantrone, which is known to be activated by formaldehyde.

This suggests that the stability of WEHI-150 in aqueous solutions, especially in the presence of

aldehydes or other reactive species, may be limited. It is advisable to prepare fresh dilutions in

aqueous buffers for immediate use and avoid prolonged storage.

Q5: Are there any known incompatibilities for WEHI-150?

A: As WEHI-150 is activated by formaldehyde to exert its DNA crosslinking activity, it should be

considered reactive with aldehydes.[1][2] Care should be taken to avoid unintended reactions

by preventing contact with such chemicals during storage and handling.
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Issue Potential Cause Recommended Solution

Reduced or no compound

activity in experiments.

Improper storage leading to

degradation.

Ensure the compound has

been consistently stored at the

recommended temperature.

Use a fresh aliquot for your

experiment.

Repeated freeze-thaw cycles

of the stock solution.

Prepare single-use aliquots of

the stock solution to avoid

multiple freeze-thaw cycles.

Degradation of the compound

in the working solution.

Prepare fresh dilutions in your

experimental buffer

immediately before use.

Inconsistent experimental

results.

Inconsistent concentration of

the working solution.

Ensure the stock solution is

fully dissolved and properly

mixed before making dilutions.

Degradation of the compound

over the course of a long

experiment.

For lengthy experiments,

consider the stability of WEHI-

150 in your specific

experimental buffer and

temperature. It may be

necessary to add the

compound at different time

points.

Precipitation observed in the

stock solution.

The solubility limit has been

exceeded.

Gently warm the solution and

vortex to redissolve. If

precipitation persists, consider

preparing a new stock solution

at a lower concentration.

The stock solution has been

stored for an extended period.

It is recommended to use

freshly prepared stock

solutions for optimal

performance.
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Experimental Protocols
Preparation of WEHI-150 Stock Solution

Materials:

WEHI-150 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the vial of solid WEHI-150 to equilibrate to room temperature before opening to

prevent condensation.

2. Prepare a stock solution of a desired concentration (e.g., 10 mM) by dissolving the

appropriate amount of WEHI-150 in anhydrous DMSO.

3. Vortex the solution until the compound is completely dissolved.

4. Aliquot the stock solution into single-use, light-protected microcentrifuge tubes.

5. Store the aliquots at -20°C or -80°C.

Signaling Pathway and Experimental Workflow
Logical Workflow for Handling and Using WEHI-150
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Receive WEHI-150 (Solid)

Store Solid at -20°C

Prepare Stock Solution in DMSO

Aliquot into Single-Use Tubes

Store Aliquots at -20°C or -80°C

Prepare Fresh Working Dilution in Aqueous Buffer

Immediate Use in Experiment

Click to download full resolution via product page

Caption: Recommended workflow for handling and using WEHI-150.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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